molecular formula C20H24N2O5S B5012207 N~1~-allyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~2~-(4-methylphenyl)glycinamide

N~1~-allyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~2~-(4-methylphenyl)glycinamide

Cat. No. B5012207
M. Wt: 404.5 g/mol
InChI Key: NIHPHRBPQZMVFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~1~-allyl-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~2~-(4-methylphenyl)glycinamide, commonly known as ADMP, is a chemical compound used in scientific research. It is a glycine receptor antagonist that has been found to have potential applications in the treatment of chronic pain and epilepsy.

Scientific Research Applications

ADMP has been found to have potential applications in the treatment of chronic pain and epilepsy. Studies have shown that ADMP can block glycine receptors, which are involved in pain transmission and seizure activity. In animal models, ADMP has been found to reduce pain sensitivity and prevent seizures. ADMP has also been studied for its potential use in the treatment of alcohol withdrawal symptoms.

Mechanism of Action

ADMP works by blocking glycine receptors, which are located in the central nervous system and are involved in pain transmission and seizure activity. Glycine receptors are ion channels that allow chloride ions to flow into neurons, which inhibits their activity. By blocking glycine receptors, ADMP reduces the inhibitory effect of glycine on neurons, leading to increased neuronal activity.
Biochemical and Physiological Effects:
ADMP has been found to have several biochemical and physiological effects. Studies have shown that ADMP can reduce pain sensitivity and prevent seizures in animal models. ADMP has also been shown to have anxiolytic and sedative effects. In addition, ADMP has been found to reduce alcohol consumption in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ADMP in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it a useful tool for studying the role of glycine receptors in pain transmission and seizure activity. However, one limitation of using ADMP is that it is not selective for glycine receptors and can also affect other ion channels. This can make it difficult to interpret the results of experiments using ADMP.

Future Directions

There are several future directions for research on ADMP. One area of interest is the development of more selective glycine receptor antagonists. This would allow for more precise studies of the role of glycine receptors in pain transmission and seizure activity. Another area of interest is the potential use of ADMP in the treatment of alcohol use disorders. Further studies are needed to determine the safety and efficacy of ADMP in humans for this indication. Finally, more research is needed to understand the long-term effects of ADMP on the central nervous system.

Synthesis Methods

ADMP can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with allylamine to form an imine intermediate. This intermediate is then reacted with 4-methylphenylmagnesium bromide to form the corresponding secondary amine. The final step involves the reaction of this secondary amine with 3,4-dimethoxyphenylsulfonyl chloride to form ADMP.

properties

IUPAC Name

2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)-N-prop-2-enylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O5S/c1-5-12-21-20(23)14-22(16-8-6-15(2)7-9-16)28(24,25)17-10-11-18(26-3)19(13-17)27-4/h5-11,13H,1,12,14H2,2-4H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIHPHRBPQZMVFT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N(CC(=O)NCC=C)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.